(4-Chloro-2-nitrophenyl)hydrazine
Overview
Description
“(4-Chloro-2-nitrophenyl)hydrazine” is a chemical compound with the molecular weight of 187.59 . It is typically in the form of a powder .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, it is known that hydrazine reacts with a carbonyl to form a hydrazone, a reaction similar to that of imine formation .Molecular Structure Analysis
The IUPAC name for this compound is 1-(4-chloro-2-nitrophenyl)hydrazine . Its InChI code is 1S/C6H6ClN3O2/c7-4-1-2-5(9-8)6(3-4)10(11)12/h1-3,9H,8H2 .Physical and Chemical Properties Analysis
“this compound” is a powder . Its molecular weight is 187.59 , and its IUPAC name is 1-(4-chloro-2-nitrophenyl)hydrazine .Scientific Research Applications
Reagent for Aldehydes and Ketones
(4-Chloro-2-nitrophenyl)hydrazine has been investigated as a reagent for aldehydes and ketones. This application stems from a study on the action of hydrazine and methylhydrazine on various chloronitrobenzenes, leading to the formation of phenylhydrazine derivatives, including 2-nitro-4-chlorophenyl-α-methylhydrazines (Maaskant, 1937).
Synthesis of Aryl Hydrazide Derivatives
Aryl hydrazide derivatives, including 1-(3-chloro-4-nitrophenyl)-2-(3-substituted benzylidene) hydrazines, have been synthesized using this compound. These compounds were evaluated for their antimicrobial activities, highlighting the chemical's utility in synthesizing biologically active molecules (Ananthi et al., 2017).
Intermediate for Synthesis of Pyrazoles
This compound is involved in reactions with 1,3-dicarbonyl compounds to form stable intermediates for the synthesis of pyrazoles, such as 5-hydroxy-2-pyrazolines. This application illustrates its role in the synthesis of heterocyclic compounds (Zelenin et al., 2002).
Electro-Optic Properties
The chemical preparation and crystal growth of derivatives of this compound, such as 1-formyl 2(4-nitrophenyl) hydrazine, have been studied for their refractive indices, optical absorption coefficients, and electro-optic properties. This research demonstrates the potential application of these compounds in the field of materials science (Owen & White, 1977).
Supramolecular Structures
This compound derivatives have been used to study hydrogen-bonded supramolecular structures in various dimensions. This research contributes to the understanding of molecular interactions and crystal engineering (Wardell et al., 2007).
Synthesis of 2-Amino-4-chlorophenol
Safety and Hazards
The safety data sheet for “(4-Chloro-2-nitrophenyl)hydrazine” suggests that in case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult . If the chemical comes into contact with the skin, contaminated clothing should be removed immediately, and the area should be washed off with soap and plenty of water .
Mechanism of Action
Target of Action
It is known to react with a series of primary amines .
Mode of Action
(4-Chloro-2-nitrophenyl)hydrazine interacts with its targets through a process known as hydrazinolysis . This reaction involves the breaking of a chemical bond and the subsequent replacement of the bond with a nitrogen-nitrogen single bond from the hydrazine .
Biochemical Pathways
The biochemical pathway of this compound involves a stepwise mechanism where the expulsion of the leaving group occurs in the rate-determining step . The reaction is influenced by the nature of the electrophilic center and the stability of intermediates .
Result of Action
It is known that the compound’s reactivity with primary amines can lead to various chemical transformations .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the reaction of this compound with primary amines was observed to occur in an 80 mol % H2O / 20 mol % DMSO environment at 25.0°C . The α-effect, which refers to the increased reactivity of a compound due to the presence of a lone pair of electrons on the adjacent atom, is also observed in this compound .
Biochemical Analysis
Biochemical Properties
It is known that nitrophenols, a related group of compounds, can interact with various enzymes and proteins
Molecular Mechanism
It is known that hydrazines can react with aldehydes and ketones to form oximes or hydrazones . This reaction is essentially irreversible and results in the formation of a stable product
Properties
IUPAC Name |
(4-chloro-2-nitrophenyl)hydrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3O2/c7-4-1-2-5(9-8)6(3-4)10(11)12/h1-3,9H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMLXAWGHSCTGQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)[N+](=O)[O-])NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50390660 | |
Record name | 4-Chloro-2-nitrophenylhydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50390660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54454-57-8 | |
Record name | 4-Chloro-2-nitrophenylhydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50390660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.